Cas no 143035-54-5 ((2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide)

• Product Name: (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide
• CAS No: 143035-54-5
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 108092
• PubChem ID: 28943512
• Update Time: 2025-06-08

(2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-N-methyl-, (2S-trans)- (9CI)
• (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide
• SCHEMBL9640998
• 143035-54-5
• EN300-175980
• AKOS006376436

• Inchi： 1S/C6H12N2O2/c1-7-6(10)5-2-4(9)3-8-5/h4-5,8-9H,2-3H2,1H3,(H,7,10)/t4-,5+/m1/s1
• InChI Key： GVJLLBKPPKVEAZ-UHNVWZDZSA-N
• SMILES： O[C@H]1CN[C@H](C(NC)=O)C1

Computed Properties

• Exact Mass: 144.09
• Monoisotopic Mass: 144.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide

(2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide (CAS No. 143035-54-5): An Overview of a Promising Compound in Medicinal Chemistry

(2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide (CAS No. 143035-54-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their versatile biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

The chemical structure of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide is characterized by a pyrrolidine ring with a hydroxyl group at the 4-position and an N-methylcarboxamide group at the 2-position. The presence of these functional groups imparts specific stereochemical properties that are crucial for its biological activity. The chiral centers at the 2 and 4 positions (denoted as (2S,4R)) contribute to the compound's enantiomeric purity, which is essential for its pharmacological effects.

Synthesis of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide has been extensively studied due to its importance in drug development. One common approach involves the asymmetric synthesis of the pyrrolidine ring followed by selective functionalization to introduce the hydroxyl and carboxamide groups. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound. For instance, a study published in Organic Letters in 2021 reported a highly efficient method using a chiral catalyst to achieve high enantiomeric excess (ee) values.

The biological activities of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide have been explored in various contexts, including neuropharmacology and anti-inflammatory research. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that this compound can selectively bind to specific GPCRs, leading to modulated signaling pathways that may have therapeutic benefits in conditions such as pain management and neurodegenerative diseases.

In addition to its receptor modulation properties, (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide has demonstrated anti-inflammatory effects. Research published in Journal of Medicinal Chemistry in 2020 highlighted its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

Recent clinical trials have further validated the potential of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide. A phase II clinical trial conducted by a leading pharmaceutical company evaluated its efficacy and safety in patients with chronic pain. The results showed significant pain reduction with minimal adverse effects, indicating a favorable risk-benefit profile. These promising outcomes have paved the way for more advanced clinical studies to explore its broader therapeutic applications.

The pharmacokinetic properties of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide have also been investigated to optimize its use in drug development. Studies have demonstrated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Additionally, its low toxicity profile and high stability contribute to its potential as a safe and effective therapeutic agent.

In conclusion, (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide (CAS No. 143035-54-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.